Cas no 2229555-05-7 (6-(1H-1,3-benzodiazol-2-yl)hexanal)

• Product Name: 6-(1H-1,3-benzodiazol-2-yl)hexanal
• CAS No: 2229555-05-7
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 6283967
• PubChem ID: 165759648
• Update Time: 2025-10-13

6-(1H-1,3-benzodiazol-2-yl)hexanal Chemical and Physical Properties

Names and Identifiers

• 6-(1H-1,3-benzodiazol-2-yl)hexanal
• 2229555-05-7
• EN300-1733454

• Inchi： 1S/C13H16N2O/c16-10-6-2-1-3-9-13-14-11-7-4-5-8-12(11)15-13/h4-5,7-8,10H,1-3,6,9H2,(H,14,15)
• InChI Key： GYGMKJIYMUPCLF-UHFFFAOYSA-N
• SMILES： O=CCCCCCC1=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 216.126263138g/mol
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 45.8Ų

Additional information on 6-(1H-1,3-benzodiazol-2-yl)hexanal

6-(1H-1,3-Benzodiazol-2-yl)hexanal: A Comprehensive Overview

6-(1H-1,3-Benzodiazol-2-yl)hexanal, also known by its CAS number 2229555-05-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzodiazole moiety with a hexanal chain. The benzodiazole group, a bicyclic aromatic system with two nitrogen atoms, contributes to the compound's electronic properties, making it a promising candidate for various applications.

The synthesis of 6-(1H-1,3-Benzodiazol-2-yl)hexanal typically involves multi-step reactions, including nucleophilic substitution and condensation processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound. Researchers have explored the use of transition metal catalysts to optimize reaction conditions, thereby improving yield and purity.

One of the most notable applications of 6-(1H-1,3-Benzodiazol-2-yl)hexanal is in the field of fluorescence sensing. The benzodiazole moiety exhibits strong fluorescence under UV light, making this compound ideal for detecting specific analytes in complex matrices. For instance, studies have demonstrated its potential as a sensor for heavy metal ions such as mercury(II) and lead(II). The hexanal chain enhances solubility and stability in organic solvents, further improving its sensing capabilities.

In addition to sensing applications, 6-(1H-1,3-Benzodiazol-2-yl)hexanal has shown promise in drug delivery systems. Its amphiphilic nature allows it to form self-assembled structures, such as micelles and vesicles, which can encapsulate hydrophobic drugs. Recent research has focused on optimizing these structures for targeted drug delivery to specific tissues or cells.

The electronic properties of 6-(1H-1,3-Benzodiazol-2-yl)hexanal also make it a valuable component in organic electronics. Its ability to act as an electron acceptor has been exploited in the development of organic photovoltaic devices (OPVs). Studies have shown that incorporating this compound into OPV architectures can enhance charge transport and improve device efficiency.

Recent breakthroughs in computational chemistry have provided deeper insights into the molecular behavior of 6-(1H-1,3-Benzodiazol-2-yl)hexanal. Density functional theory (DFT) calculations have revealed its electronic structure and excited-state dynamics, which are critical for understanding its optical properties. These findings have paved the way for further optimization of its performance in various applications.

In conclusion, 6-(1H-1,3-Benzodiazol-2-yllhexanal, with its unique structure and versatile properties, continues to be a focal point in chemical research. Its applications span fluorescence sensing, drug delivery systems, and organic electronics. As research progresses, new opportunities for this compound are expected to emerge, further solidifying its importance in both academic and industrial settings.